2-(Methylamino)pyridine-3-methanol
Overview
Description
2-(Methylamino)pyridine-3-methanol is a chemical compound that can be derived from pyridine through various chemical reactions. The compound is of interest due to its potential applications in chemical synthesis and pharmaceuticals. The papers provided discuss different aspects of pyridine chemistry, including methylation reactions, complex formation, and the synthesis of related compounds.
Synthesis Analysis
The synthesis of methylated pyridine derivatives is a topic of interest in the provided papers. For instance, the vapour phase methylation of pyridine with methanol over the Zn1−xMnxFe2O4 ferrite system has been studied, leading to the formation of 2-picoline and 3-picoline as major products . The methylation of methyl 2-pyridinecarboxylate in methanol has also been explored, with methylation occurring at different positions on the pyridine ring depending on the presence of acid and the excitation of the ester group . These studies provide insights into the synthesis routes that could potentially be applied to synthesize 2-(Methylamino)pyridine-3-methanol.
Molecular Structure Analysis
The molecular structure of pyridine derivatives is influenced by the nature of the substituents and the metal ions they interact with. For example, the paper discussing the methanolysis of pyridine-2-carbonitrile in the coordination sphere of copper(II), cobalt(II), and nickel(II) reveals the formation of complexes with O-methyl-pyridine-2-carboximidate as a ligand . The stereochemistry and mode of ligand coordination are determined by various techniques, including X-ray diffraction. These findings suggest that the molecular structure of 2-(Methylamino)pyridine-3-methanol could also be influenced by similar interactions.
Chemical Reactions Analysis
The chemical reactivity of pyridine derivatives is highlighted in the papers. For instance, the reactions of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates with various nucleophiles lead to the formation of different substituted products and heterocyclic compounds . This indicates that 2-(Methylamino)pyridine-3-methanol may also undergo a variety of chemical reactions, potentially leading to the formation of diverse products with different functional groups.
Physical and Chemical Properties Analysis
While the provided papers do not directly discuss the physical and chemical properties of 2-(Methylamino)pyridine-3-methanol, they do provide information on related compounds. For example, the photoluminescent properties of certain pyridine complexes have been studied, which could suggest that 2-(Methylamino)pyridine-3-methanol may also exhibit interesting optical properties . The papers also discuss the influence of different metals on the properties of pyridine complexes, which could be relevant for understanding the behavior of 2-(Methylamino)pyridine-3-methanol in various chemical environments .
Scientific Research Applications
Chemosensor Development
2-(Methylamino)pyridine-3-methanol and its derivatives are pivotal in the development of chemosensors, particularly for detecting transition metal ions. One such derivative, 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione, shows selective coordination to metal ions like Cu2+ in methanol or methanol–water mixtures. This coordination leads to a visible color change from orange to intense blue, which is crucial for visual detection applications. The study also explores the molecular recognition abilities of these compounds towards various metal ions, emphasizing the role of nitrogen atoms and oxygen in the complexation process. The research provides insights into the detection limits and the interaction mechanisms of these chemosensors with metal ions, underlining their potential in selective metal ion detection (Gosavi-Mirkute et al., 2017).
Catalysis and Organic Synthesis
Pyridine derivatives, including 2-(Methylamino)pyridine-3-methanol, are integral in catalytic processes and organic synthesis. For instance, a study demonstrates the use of pyridines in the methylation of aromatic rings, a reaction crucial in organic chemistry and drug discovery. The research introduces a catalytic method that leverages methanol and formaldehyde, emphasizing the oscillating reactivity pattern where aromatic compounds become nucleophilic after activation by reduction. This methodology opens new avenues for the direct introduction of methyl groups onto aromatic compounds, facilitating complex organic synthesis (Grozavu et al., 2020).
Coordination Chemistry and Material Science
The compound and its related structures find extensive use in coordination chemistry, contributing to the synthesis of complex molecular architectures. A study involving pyridine derivatives highlights the synthesis of mono- and dinuclear nickel complexes. These complexes exhibit unique structural features and catalytic properties, particularly in the oligomerization of ethylene. The research not only details the synthesis and structural characterization of these complexes but also compares various ligands, shedding light on the potential applications of these compounds in catalytic processes and material science (Kermagoret & Braunstein, 2008).
Safety And Hazards
2-(Methylamino)pyridine-3-methanol is classified as a combustible liquid. It is harmful if swallowed, in contact with skin, or if inhaled . It causes skin and eye irritation and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
properties
IUPAC Name |
[2-(methylamino)pyridin-3-yl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-8-7-6(5-10)3-2-4-9-7/h2-4,10H,5H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYPMWCUNCNMNOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC=N1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40406224 | |
Record name | [2-(Methylamino)pyridin-3-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40406224 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylamino)pyridine-3-methanol | |
CAS RN |
32399-12-5 | |
Record name | 2-(Methylamino)-3-pyridinemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=32399-12-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [2-(Methylamino)pyridin-3-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40406224 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [2-(methylamino)pyridin-3-yl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.220.088 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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